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Compound of Interest

Compound Name: 4-fluoro-1H-indazol-7-amine

Cat. No.: B1332655

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of 4-fluoro-1H-indazol-amine Isomers with a Focus on
Sourcing and Synthetic Accessibility

Executive Summary

This document addresses the inquiry regarding 4-fluoro-1H-indazol-7-amine. An extensive
search of chemical databases and scientific literature reveals that a specific CAS (Chemical
Abstracts Service) number for 4-fluoro-1H-indazol-7-amine is not publicly registered. This
indicates that the compound is not a commercially available reagent and has limited to no
representation in published scientific literature, precluding the development of a detailed
technical guide on its specific properties and associated experimental protocols at this time.

However, several positional isomers of this compound are well-documented and available. This
whitepaper provides a comparative technical overview of these related, accessible isomers,
which serve as crucial structural motifs in medicinal chemistry. The data presented herein is
intended to guide researchers in selecting viable alternative scaffolds for drug discovery
programs.

Isomer Ildentification and CAS Numbers

While 4-fluoro-1H-indazol-7-amine remains elusive, the following isomers are characterized
and cataloged:
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Molecular Weight (

Chemical Name CAS Number Molecular Formula
g/mol )
4-fluoro-1H-indazol-3-
] 404827-78-7 C7HsFNs3 151.14
amine
4-fluoro-1H-indazol-6-
) 885520-07-0 C7HeFN3 151.14
amine
1H-indazol-7-amine
) 21443-96-9 C7H7Ns 133.15
(unfluorinated parent)
4-fluoro-1H-indazole
341-23-1 C7HsFN2 136.13

(amine-free parent)

Data sourced from multiple chemical supplier databases and PubChem.[1][2][3][4]

The absence of a CAS number for the 7-amino isomer suggests it may be a novel compound
or an intermediate that has not been synthesized or isolated on a scale requiring registration.

Physicochemical Properties of Documented
Isomers

The properties of available isomers provide a baseline for predicting the characteristics of the
target compound.

Compound Purity Storage Conditions
4-fluoro-1H-indazol-3-amine >98% 4°C, protect from light
4-fluoro-1H-indazol-6-amine >96% 4°C, protect from light

Data compiled from ChemScene.[1][4]

Synthesis and Experimental Protocols

Detailed experimental protocols are not available for the specific 7-amino target. However,
general synthetic routes to the indazole core and its amino-substituted derivatives are well-
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established. These methods typically involve the cyclization of appropriately substituted
fluorinated benzonitriles or anilines.

General Synthesis of 3-Aminoindazoles from o-Fluorobenzonitriles

A prevalent method for synthesizing 3-aminoindazoles involves the reaction of an ortho-
fluorobenzonitrile derivative with hydrazine hydrate.[5][6] This process is a nucleophilic
aromatic substitution (SNAr) followed by an intramolecular cyclization.

Experimental Workflow: Synthesis of 3-Aminoindazoles

Below is a generalized workflow diagram for the synthesis of 3-aminoindazoles, a common
structural class among the documented isomers.
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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